N-{4-[(Pyridin-3-yl)oxy]phenyl}-1H-benzimidazole-2-carboxamide

• CAS No.: 827042-90-0
• Molecular Formula: C19H14N4O2
• Molecular Weight: 330.3 g/mol
• IUPAC Name: N-(4-pyridin-3-yloxyphenyl)-1H-benzimidazole-2-carboxamide
• InChI: InChI=1S/C19H14N4O2/c24-19(18-22-16-5-1-2-6-17(16)23-18)21-13-7-9-14(10-8-13)25-15-4-3-11-20-12-15/h1-12H,(H,21,24)(H,22,23)
• InChI Key: UGOJDJWCUYPMQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(=N2)C(=O)NC3=CC=C(C=C3)OC4=CN=CC=C4

Description

N-{4-[(Pyridin-3-yl)oxy]phenyl}-1H-benzimidazole-2-carboxamide is a useful research compound. Its molecular formula is C19H14N4O2 and its molecular weight is 330.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

0.064 mmol of benzimidazolecarboxylic acid 4l was dissolved in DMF together with 0.064 mmol of the amine 5b, a solution of TBTU (0.096 mmol) in DMF, HOBT (0.026 mmol) in DMF and 0.32 mmol of DIPEA were added successively, and the mixture was stirred at room temperature. After 2.5 hours, 0.2 eq. of acid was added, and the mixture was stirred overnight. The reaction mixture was diluted with water and extracted a number of times with ethyl acetate. The combined organic phases were washed 2× with water, dried, filtered and evaporated.